Cas no 4185-00-6 (3-Oxo-7a-hydroxy-5b-cholanoic Acid)

• Product Name: 3-Oxo-7a-hydroxy-5b-cholanoic Acid
• CAS No: 4185-00-6
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 927436
• PubChem ID: 5283932
• Update Time: 2025-05-27

3-Oxo-7a-hydroxy-5b-cholanoic Acid Chemical and Physical Properties

Names and Identifiers

• 7a-Hydroxy-3-oxo-5b-cholanoic acid
• 3-Oxo-7α-hydroxy-5β-cholanoic Acid
• (5β,7α)-7-Hydroxy-3-oxocholan-24-oic acid
• 3-Oxo-7α-hydroxy-5β-
• Ursodeoxycholic acid EP Impurity J
• Obeticholic Acid Impurity 17
• 3-OXO-7.ALPHA.-HYDROXYCHOLAN-24-OIC ACID
• (5beta,7alpha)-7-Hydroxy-3-oxo-cholan-24-oic acid
• 3MY7NM9XNW
• 7.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOLAN-24-OIC ACID
• 3-Oxo-7a-hydroxy-5b-cholanoic Acid
• 3-dehydrochenodeoxycholic acid
• A902946
• CHOLAN-24-OIC ACID, 7-HYDROXY-3-OXO-, (5.BETA.,7.ALPHA.)-
• (5I(2),7I+/-)-7-Hydroxy-3-oxocholan-24-oic acid
• SCHEMBL24001497
• (5beta,7alpha)-7-hydroxy-3-oxocholan-24-oic acid
• 7alpha-Hydroxy-3-oxo-5beta-cholan-24-oic Acid
• 7alpha-Hydroxy-3-oxo-5beta-cholanoic acid
• DTXSID601272325
• 4185-00-6
• CHEBI:88097
• 3-Oxo-7alpha-hydroxy-5beta-cholanoic Acid
• (5beta,7alpha)-7-Hydroxy-3-oxo-cholan-24-oate
• Cholan-24-oic acid, 7-hydroxy-3-oxo-, (5beta,7alpha)-
• 3-Oxo-7alpha-hydroxycholan-24-oic acid
• 3-oxochenodeoxycholic acid
• (5.BETA.,7.ALPHA.)-7-HYDROXY-3-OXOCHOLAN-24-OIC ACID
• (4R)-4-[(5R,7R,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3-Keto-CDCA
• CHEMBL271172
• Q27160049
• UNII-3MY7NM9XNW
• LMST04010161
• BDBM50375578
• DB-223185
• 7alpha-Hydroxy-3-oxo-5beta-cholanoate
• 3-oxo-chenodeoxycholic acid

• Inchi： 1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-15,17-20,22,26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,17-,18+,19+,20-,22+,23+,24-/m1/s1
• InChI Key： KNVADAPHVNKTEP-CIGXQKLNSA-N
• SMILES： O[C@@H]1C[C@@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)=O

Computed Properties

• Exact Mass: 390.27700969g/mol
• Monoisotopic Mass: 390.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 88-90°C
• Boiling Point: 545.9±25.0 °C at 760 mmHg
• Flash Point: 298.0±19.7 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

3-Oxo-7a-hydroxy-5b-cholanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)